Cas no 55111-69-8 (5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one)

5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one structure
55111-69-8 structure
Product Name:5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:55111-69-8
MF:C17H13NOS2
MW:311.421221494675
CID:943373
PubChem ID:5751212
Update Time:2025-04-19

5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 5-(4-methyl-benzyl)-1(2)H-tetrazole
    • 5-(4-Methyl-benzyl)-1H-tetrazole
    • 5-(4-Methyl-benzyl)-tetrazol
    • 5-(4-Methyl-benzyliden)-3-phenyl-2-thioxo-thiazolidin-4-on
    • 5-(4-methyl-benzylidene)-3-phenyl-2-thioxo-thiazolidin-4-one
    • NSC-139696
    • AKOS000321914
    • (5E)-5-[(4-methylphenyl)methylidene]-3-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
    • 55111-69-8
    • NSC139696
    • Inchi: 1S/C17H13NOS2/c1-12-7-9-13(10-8-12)11-15-16(19)18(17(20)21-15)14-5-3-2-4-6-14/h2-11H,1H3/b15-11+
    • InChI Key: FFTUHEHYJVENEZ-RVDMUPIBSA-N
    • SMILES: S1C(N(C(/C/1=C\C1C=CC(C)=CC=1)=O)C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 311.04399
  • Monoisotopic Mass: 311.04385639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 4.46580
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